N-((2,5-dimethylfuran-3-yl)methyl)-7-methoxybenzofuran-2-carboxamide

• IUPAC Name: N-[(2,5-dimethylfuran-3-yl)methyl]-7-methoxy-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C17H17NO4/c1-10-7-13(11(2)21-10)9-18-17(19)15-8-12-5-4-6-14(20-3)16(12)22-15/h4-8H,9H2,1-3H3,(H,18,19)
• InChI Key: RIPPQMUFEONLRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)CNC(=O)C2=CC3=C(O2)C(=CC=C3)OC
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds, like N-((2,5-dimethylfuran-3-yl)methyl)-3,3-dimethylbutanamide, involves the reaction between an acid and 2,5-dimethylfuran in the presence of a catalyst such as palladium or platinum. The reaction is carried out under mild conditions and yields the desired product in good to excellent yields.

Molecular Structure Analysis

The molecular structure of similar compounds consists of several atoms including Hydrogen, Carbon, Nitrogen, and Oxygen. The exact number and arrangement of these atoms can vary depending on the specific compound.

Chemical Reactions Analysis

A renewable synthesis of p-xylene (PX) via the Diels–Alder cycloaddition of biomass-derived 2,5-dimethylfuran (2,5-DMF) and ethanol was realized over various catalysts. During the tandem reaction, multiple competitive reactions occur.

Scientific Research Applications

Photophysical Applications

The compound’s electronic absorption spectra and fluorescence properties make it interesting for photophysical applications. Investigating its behavior in different solvents and understanding its molar absorptivity and fluorescence quantum yield can guide its use in sensors, imaging, or optoelectronic devices.